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Compound of Interest

Compound Name: LECHATELIERITE

CAS No.: 14832-85-0

Cat. No.: B1173516

Get Quote

This technical support center provides troubleshooting guides, frequently asked questions

(FAQs), and experimental protocols for researchers, scientists, and materials analysts working

with lechatelierite. The focus is on resolving ambiguities in microstructural interpretations,

which are critical for determining the formation conditions (e.g., meteorite impact vs. lightning

strike).

Frequently Asked Questions (FAQs)
Q1: What is lechatelierite and why are its microstructures often ambiguous?

A1: Lechatelierite is a mineraloid, essentially a natural silica glass (amorphous SiO₂), formed

by the rapid melting and subsequent quenching of quartz-rich sand or rock.[1][2][3] Its

formation occurs under extreme conditions, such as meteorite impacts, lightning strikes

(creating formations called fulgurites), and volcanism.[1][2][4] The ambiguity in its

microstructure arises from the ultra-fast and high-energy nature of its formation, which can

create a complex variety of textures, flow bands, vesicles (bubbles), and relict inclusions that

are difficult to definitively interpret.[2]
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Q2: What are the primary formation mechanisms, and how do they influence the

microstructure?

A2: The two main natural formation mechanisms are:

Meteorite Impact: Generates immense shock pressures (experiments suggest up to 85 GPa)

and high temperatures, melting quartz grains.[1] This process can trap high-pressure mineral

phases (e.g., coesite, stishovite) as inclusions and often results in schlieren (flow textures)

and particles of unmelted or partially melted parent rock. Lechatelierite from impacts is a

key component of tektites and other impact glasses like Libyan Desert Glass.[1][5]

Lightning Strikes: Creates fulgurites, which are typically hollow, branching tubes.[1][3][6] The

microstructure of fulgurites is characterized by a glassy interior, often with trapped gas

bubbles, and a rough exterior coated with partially melted sand grains.[4][6]

The key ambiguity lies in differentiating the fine-grained, vesicular textures of some impact

glasses from the foamy textures seen in fulgurites without clear macroscopic context.

Q3: Can lechatelierite contain impurities?

A3: While often defined as nearly pure silica glass (>99% SiO₂), lechatelierite can incorporate

trace impurities from the parent material.[2] For example, lechatelierite within moldavite

tektites has been found to contain trace amounts of Al, Mg, Na, K, Ca, and Fe.[7] The

composition of these impurities, identifiable through techniques like Energy-Dispersive X-ray

Spectroscopy (EDS), can provide clues about the original source rock.

Troubleshooting Guide
Problem 1: My SEM images show chaotic, vesicular (bubbly) textures. I cannot determine if the

origin is from an impact event or a lightning strike.
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Possible Cause
Suggested Troubleshooting

Step
Rationale

Ambiguous Vesicle

Morphology

Perform a quantitative analysis

of vesicle shapes and sizes.

Lightning-induced fulgurites

often have elongated, tubular

vesicles aligned with the

lightning's path, whereas

impact melts may show more

spheroidal vesicles from

volatile expansion post-shock.

Shape and orientation analysis

can reveal directional forces

(lightning) versus explosive

decompression (impact).

Lack of Compositional Context

Use an Energy-Dispersive X-

ray Spectroscopy (EDS/EDX)

detector during SEM analysis

to map the elemental

composition in and around the

vesicles.

Lightning can vaporize and

incorporate elements from the

immediate soil/sand. Impacts

can vaporize both the

projectile and target rock,

potentially leading to different

trace element signatures,

including siderophilic (iron-

loving) elements from the

meteorite.

Overlapping Textural Features

Analyze the sample using

Raman spectroscopy, targeting

areas within and around the

glassy matrix.

This technique is highly

effective for identifying

polymorphs of SiO₂. The

presence of high-pressure

polymorphs like coesite or

stishovite (even as relict

inclusions) is a definitive

indicator of a meteorite impact.

Fulgurites do not form under

sufficient pressure to create

these minerals.

Problem 2: I observe flow-like textures (schlieren) but cannot differentiate between viscous flow

during formation and post-formation alteration or artifacts.
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Possible Cause
Suggested Troubleshooting

Step
Rationale

Low Imaging Contrast

Use a Backscattered Electron

(BSE) detector in the SEM

instead of a Secondary

Electron (SE) detector.

BSE imaging is sensitive to

atomic number contrast. If the

flow bands have slight

compositional variations (e.g.,

different concentrations of

trace elements), BSE will

provide much clearer contrast

than SE, which is primarily

topographic.

Indistinct Flow Boundaries

Employ Cathodoluminescence

(CL) microscopy or a CL

detector on an SEM.

Different generations of silica

glass or silica with different

trace element activators will

luminesce differently. This can

reveal hidden flow structures,

healed micro-fractures, and

distinguish between different

melt phases that appear

identical under normal electron

imaging.

Potential Crystalline Relicts

Use cross-polarized light

microscopy on a thin section of

the sample.

Lechatelierite is isotropic

(amorphous) and will appear

black under cross-polarized

light.[3] Any surviving

crystalline quartz fragments

(relict grains) will show

birefringence (light up), clearly

distinguishing them from the

glassy matrix and confirming

incomplete melting.

Quantitative Data Summary
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The physical and chemical properties of lechatelierite can vary based on its formation

environment. The following table summarizes typical values.

Property
Lechatelierite
(Impact Origin)

Lechatelierite
(Fulgurite Origin)

Pure Fused Silica
(Reference)

Formula SiO₂[1][3] SiO₂[1][3] SiO₂

Density (g/cm³)
~2.2 (can be <1.0 if

highly vesicular)[1][3]
2.5 - 2.7 (variable)[4] ~2.20

Hardness (Mohs) ~6.5[1][4] ~6.5[4] 6.5 - 7

Refractive Index ~1.458 - 1.462 ~1.46 ~1.458

Key Microstructures

Planar deformation

features (in relict

quartz), schlieren,

fluidal textures, high-

pressure mineral

inclusions,

heterogeneous

vesicles.

Tubular or branching

structures, layered

walls, abundant

vesicles (often

elongated), partially

melted sand grains on

the exterior.[4][6]

Homogeneous,

amorphous.

Common Impurities

Trace elements from

target rock and/or

impactor (e.g., Fe, Ni,

Al, K, Ca).[7]

Elements from local

soil/sand (e.g., Fe, Al,

Ti). Iron can cause

brownish-green

coloration.[6]

Extremely low impurity

levels.

Experimental Protocols
Protocol 1: Scanning Electron Microscopy (SEM) with EDS for Microstructural and

Compositional Analysis

Sample Preparation:

For bulk samples, mount the specimen on an aluminum stub using carbon tape or epoxy.
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For high-resolution imaging and elemental analysis, create a polished thin section or an

epoxy grain mount.

Ensure the surface is perfectly flat and polished (e.g., using diamond paste down to 1 µm)

for quantitative EDS.

Coat the sample with a thin layer of carbon (~20 nm) to ensure electrical conductivity and

prevent charging under the electron beam. Gold or platinum coating can be used for

imaging but interferes with EDS analysis.

SEM Imaging:

Use an accelerating voltage of 15-20 kV. This provides a good balance between imaging

resolution and X-ray generation for EDS.

Begin with the Secondary Electron (SE) detector to observe surface topography.

Switch to the Backscattered Electron (BSE) detector to identify compositional variations

(phases with higher average atomic number appear brighter). This is crucial for

distinguishing schlieren and inclusions.

EDS Analysis:

Perform spot analyses on features of interest (e.g., the glassy matrix, inclusions, different

flow bands) to determine their elemental composition.

Generate elemental maps over a region of interest to visualize the spatial distribution of

elements like Si, O, Al, Fe, K, and Ca. This can reveal chemical heterogeneities that define

ambiguous microstructures.

Protocol 2: Raman Spectroscopy for Phase Identification

Objective: To non-destructively identify mineral phases and confirm the amorphous nature of

the glass. This is the definitive method for identifying high-pressure SiO₂ polymorphs

indicative of an impact origin.

Sample Preparation: A polished thin section or grain mount is ideal. The sample surface

must be clean and directly accessible to the laser.
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Instrumentation:

Use a confocal Raman microscope for high spatial resolution.

A common laser wavelength is 532 nm (green) or 785 nm (near-infrared). The 532 nm

laser generally provides a stronger Raman signal for silicates.

Data Acquisition:

Focus the laser onto the feature of interest (e.g., a tiny crystalline inclusion).

Acquire a spectrum from approximately 100 cm⁻¹ to 1400 cm⁻¹.

The amorphous silica glass (lechatelierite) will show very broad peaks, notably around

440 cm⁻¹ and 800 cm⁻¹.

Compare acquired spectra against a reference database. Key peaks to look for:

α-Quartz: Sharp peak at 464 cm⁻¹.

Coesite: Sharp peak at 521 cm⁻¹.

Stishovite: Sharp peak at 967 cm⁻¹.

The presence of coesite or stishovite is unambiguous proof of an impact origin.

Visualizations
Below are diagrams illustrating key workflows and logical processes for interpreting ambiguous

microstructures in lechatelierite.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1173516/docs?utm_src=pdf-body#technical-support-center-interpretation-of-ambiguous-microstructures-in-lechatelierite
https://www.benchchem.com/product/b1173516/docs?utm_src=pdf-body#technical-support-center-interpretation-of-ambiguous-microstructures-in-lechatelierite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173516?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Initial Characterization

Phase 2: High-Resolution Analysis

Phase 3: Definitive Testing

Phase 4: Interpretation

Sample Acquisition
(Bulk rock, Fulgurite, Tektite)

Optical Microscopy
(Cross-polarized light)

Thin section prep

SEM Imaging
(SE + BSE Detectors)

EDS Analysis
(Elemental Mapping, Spot Analysis)

Raman Spectroscopy Cathodoluminescence

Final Interpretation

Click to download full resolution via product page

Caption: Standardized experimental workflow for lechatelierite analysis.
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Ambiguous Microstructure
Observed in Silica Glass

Are relict crystalline
inclusions present?

Perform Raman Spectroscopy
on inclusions

Yes

Is the overall structure
a hollow, branching tube?

No

High-pressure polymorphs
(Coesite, Stishovite)?

Origin: Meteorite Impact

Yes

No (e.g., only Quartz)

Origin: Lightning (Fulgurite)

Yes

Analyze elemental composition
with EDS

No

Anomalous Ni, Co, or other
siderophilic elements present?

Yes

Origin Ambiguous
(Requires further isotopic analysis)

No

Click to download full resolution via product page

Caption: Decision tree for differentiating formation origins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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